Cas no 895653-37-9 (2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2H-1,3-benzodioxol-5-yl)acetamide)

• Product Name: 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2H-1,3-benzodioxol-5-yl)acetamide
• CAS No: 895653-37-9
• MF: C₂₇H₂₂N₂O₆
• MW: 470.473387241364
• CID: 6338802
• PubChem ID: 18560093
• Update Time: 2025-05-20

2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2H-1,3-benzodioxol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2H-1,3-benzodioxol-5-yl)acetamide
• 895653-37-9
• N-(1,3-benzodioxol-5-yl)-2-(3-benzoyl-6-ethoxy-4-oxoquinolin-1-yl)acetamide
• AKOS001819265
• F1609-0057
• N-(benzo[d][1,3]dioxol-5-yl)-2-(3-benzoyl-6-ethoxy-4-oxoquinolin-1(4H)-yl)acetamide

• Inchi： 1S/C27H22N2O6/c1-2-33-19-9-10-22-20(13-19)27(32)21(26(31)17-6-4-3-5-7-17)14-29(22)15-25(30)28-18-8-11-23-24(12-18)35-16-34-23/h3-14H,2,15-16H2,1H3,(H,28,30)
• InChI Key： UNKLGLIAPXXSDL-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2=C(C=1)C(C(C(C1C=CC=CC=1)=O)=CN2CC(NC1=CC=C2C(=C1)OCO2)=O)=O

Computed Properties

• Exact Mass: 470.14778643g/mol
• Monoisotopic Mass: 470.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 838
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 94.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines

Additional information on 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2H-1,3-benzodioxol-5-yl)acetamide

Comprehensive Guide to 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2H-1,3-benzodioxol-5-yl)acetamide (CAS No. 895653-37-9)

2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2H-1,3-benzodioxol-5-yl)acetamide is a specialized organic compound with significant potential in pharmaceutical and biochemical research. With the CAS number 895653-37-9, this compound has garnered attention due to its unique structural features and diverse applications. Researchers and industry professionals are increasingly interested in its properties, synthesis methods, and potential uses in drug development and other scientific fields.

The molecular structure of 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2H-1,3-benzodioxol-5-yl)acetamide combines a quinoline core with a benzodioxole moiety, making it a subject of interest in medicinal chemistry. The presence of the ethoxy and benzoyl groups enhances its reactivity and potential biological activity. This compound is often explored for its interactions with various enzymes and receptors, which could lead to breakthroughs in therapeutic applications.

One of the key areas of research for CAS 895653-37-9 is its potential role in modulating specific biochemical pathways. Recent studies have investigated its effects on cellular processes, with some promising results in preclinical models. The compound's ability to influence these pathways makes it a candidate for further development in targeted therapies, particularly in areas such as inflammation and metabolic disorders.

The synthesis of 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2H-1,3-benzodioxol-5-yl)acetamide involves multi-step organic reactions, often starting from commercially available precursors. Researchers have optimized these methods to improve yield and purity, ensuring the compound meets the stringent requirements for pharmaceutical-grade materials. Advanced techniques such as HPLC and NMR spectroscopy are commonly used to characterize and validate the final product.

In addition to its pharmaceutical potential, 895653-37-9 has applications in material science. Its unique electronic properties make it a candidate for use in organic semiconductors and other advanced materials. The compound's stability under various conditions further enhances its utility in these fields, opening up new avenues for innovation.

The global market for specialized compounds like 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2H-1,3-benzodioxol-5-yl)acetamide is expanding, driven by increasing demand for novel therapeutic agents and high-performance materials. Companies engaged in the production and distribution of this compound are investing in scalable synthesis methods to meet growing industry needs. Regulatory compliance and quality control remain top priorities to ensure safety and efficacy in all applications.

Researchers and professionals frequently search for information on CAS 895653-37-9, including its physical and chemical properties, safety data, and potential applications. Common queries include its solubility, stability, and compatibility with other compounds. Addressing these questions in detail can help users make informed decisions about its use in their projects.

Future research on 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2H-1,3-benzodioxol-5-yl)acetamide is expected to focus on expanding its applications and optimizing its synthesis. Collaborative efforts between academia and industry will likely play a crucial role in unlocking its full potential. As new findings emerge, this compound could become a cornerstone in various scientific and industrial advancements.

In summary, 895653-37-9 represents a fascinating area of study with broad implications across multiple disciplines. Its unique properties and versatile applications make it a valuable asset for researchers and industry professionals alike. Continued exploration and innovation will undoubtedly reveal even more exciting possibilities for this remarkable compound.